Cas no 1805589-48-3 (2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride)

2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride structure
1805589-48-3 structure
Product Name:2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
CAS No:1805589-48-3
MF:C10H7ClF6O
MW:292.605403184891
CID:4792066
Update Time:2023-08-17

2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
    • Inchi: 1S/C10H7ClF6O/c1-18-5-2-7(9(12,13)14)6(4-11)8(3-5)10(15,16)17/h2-3H,4H2,1H3
    • InChI Key: NZLJKAXWJCOUFQ-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(F)(F)F)=CC(=CC=1C(F)(F)F)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 253
  • XLogP3: 4.1
  • Topological Polar Surface Area: 9.2

2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013011992-1g
2,6-Bis(trifluoromethyl)-4-methoxybenzyl chloride
1805589-48-3 97%
1g
1,445.30 USD 2021-05-31
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